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Compound of Interest

Compound Name: Saccharin-d4

Cat. No.: B583891

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
guidelines for Saccharin-d4. The toxicological data presented is primarily for non-deuterated
saccharin, as specific comprehensive toxicological studies on the deuterated analog are not
widely available. It is presumed that the safety and handling procedures for Saccharin-d4 are
analogous to those for saccharin. All laboratory personnel should consult the specific Safety
Data Sheet (SDS) provided by the supplier before handling this compound and adhere to all
institutional and regulatory safety protocols.

Chemical and Physical Properties

Saccharin-d4 is a deuterated form of saccharin, an artificial sweetener. The substitution of
hydrogen with deuterium is a common practice in research, particularly in metabolic and
pharmacokinetic studies. The key physical and chemical properties of Saccharin-d4 are
summarized below.
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Property Value Source(s)

Molecular Formula C7HD4NOsS [1112]

Molecular Weight 187.21 g/mol [2][3]

Exact Mass 187.02412118 Da [3]

CAS Number 1189466-17-8 [1][2]
4,5,6,7-tetradeuterio-1,1-dioxo-
1,2-benzothiazol-3-one,

Synonyms [1112][3]

Benzoic-d4 Sulfimide,

Saccharin (ring-d4)

Physical Description

White crystalline solid

[4]

Odor

Odorless or faintly aromatic

[4]

Solubility

Soluble in water

[5]

LogP (Octanol/Water Partition

Coefficient)

0.9 -1.2099

[1](3]

Stability

Stable under recommended

storage conditions

[5]16]

Toxicological Profile (Saccharin Data)

Comprehensive toxicological data specific to Saccharin-d4 is limited. The following information

Is for non-deuterated saccharin and serves as a primary reference.
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Endpoint Result Species Source(s)
Acute Oral Toxicity
14,200 mg/kg Rat
(LD50)
Not classifiable as to
its carcinogenicity to
humans (IARC Group
Carcinogenicity 3). Bladder tumors Human [7]

observed in male rats
are not considered

relevant to humans.[7]

Mutagenicity/Genotoxi

city

Not considered to be
mutagenic or
genotoxic.[8] EFSA
concluded that
saccharin does not

cause DNA damage.

[7]

[71(8]

Reproductive Toxicity

No data available in
the reviewed SDS.

The European Food Safety Authority (EFSA) has established an Acceptable Daily Intake (ADI)
for saccharin and its salts of 5 mg/kg of body weight per day.[7]

Hazard Identification and Personal Protection

While saccharin is generally not classified as a hazardous substance, standard laboratory

precautions should always be observed.[6]

Personal Protective Equipment (PPE)

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[5][9][10]

o Hand Protection: Handle with compatible chemical-resistant gloves. Gloves should be

inspected before use and disposed of properly.[9][10]
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o Skin and Body Protection: Wear a laboratory coat and other protective clothing as necessary
to prevent skin contact.[5][9]

o Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-
approved respirator.[5][9]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[10][11]
» Skin Contact: Immediately wash the affected area with soap and plenty of water.[10]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[10][11]

e Ingestion: Rinse mouth with water. Do not induce vomiting.[10]

In all cases of exposure, seek medical attention if symptoms persist.[11]
Handling, Storage, and Spill Response
Safe Handling

e Avoid contact with skin and eyes.[9]
e Avoid the formation of dust and aerosols.[10]
e Provide appropriate exhaust ventilation at places where dust is formed.[10]

e Handle in accordance with good industrial hygiene and safety practices.[5][12]

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][10]

o Store away from strong oxidizing agents.[5][6]

Spill and Emergency Procedures

o Evacuate personnel from the area.[9]
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Wear appropriate PPE as described in Section 3.1.

Avoid generating dust.[12]

Sweep or shovel the spilled material into a suitable, closed container for disposal.[10][12]

Ventilate the area after clean-up is complete.[9]

Dispose of waste in accordance with local, state, and federal regulations.[9]

Experimental Protocols and Workflows

Specific experimental protocols for the safety assessment of Saccharin-d4 are not detailed in
the provided search results. However, a general workflow for handling chemical reagents in a
laboratory setting is outlined below.

Preparation Handling Post-Experiment
Review SDS Don PPE Weigh Compound in Ventilated Area Prepare Solution Decontaminate Work Area)—b(Dispose of WasteHDo'f PPEHWash Hands)

Click to download full resolution via product page
Caption: General laboratory workflow for handling chemical compounds.

The following diagram illustrates the logical relationship between hazard identification and
corresponding safety precautions. Although Saccharin-d4 is not generally classified as
hazardous, this serves as a general guide.
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Caption: Logical flow from hazard identification to safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Saccharin-d4: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583891#safety-and-handling-guidelines-for-
saccharin-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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